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Compound of Interest

Compound Name: 2,3-Dimethylbut-3-enal

Cat. No.: B15313343 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,3-Dimethylbut-3-enal

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2,3-Dimethylbut-3-enal. The information is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis. Data has been

aggregated from various computational and, where available, experimental sources.

Chemical Identity
2,3-Dimethylbut-3-enal is an organic compound classified as an unsaturated aldehyde. Its

structure consists of a four-carbon butenal chain with methyl groups substituted at positions 2

and 3, and a terminal double bond at position 3.

Identifier Value

IUPAC Name 2,3-dimethylbut-3-enal[1]

Molecular Formula C6H10O[1][2]

CAS Number 80719-79-5[1][2]

PubChem CID 13311902[1]

InChI
InChI=1S/C6H10O/c1-5(2)6(3)4-7/h4,6H,1H2,2-

3H3[1]

SMILES CC(C=O)C(=C)C[1]
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Computed Physical Properties
Detailed experimental data for 2,3-Dimethylbut-3-enal is limited in publicly available literature.

The following table summarizes its computed physical properties, which are programmatically

determined based on its chemical structure.

Property Value

Molecular Weight 98.14 g/mol [1][2]

Monoisotopic Mass 98.073164938 Da[1]

XLogP3 1.7[1]

Topological Polar Surface Area 17.1 Å²[1]

Hydrogen Bond Donor Count 0[2]

Hydrogen Bond Acceptor Count 1[2]

Rotatable Bond Count 2[2]

Complexity 84.2[1]

Spectroscopic Data
Specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2,3-Dimethylbut-
3-enal is not readily available in the searched databases. Researchers seeking to characterize

this compound would need to perform these analyses. For reference, the isomeric compound,

2,3-dimethylbut-2-enal, has reported 13C NMR and IR spectra.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific analytical procedures for 2,3-
Dimethylbut-3-enal are not extensively documented in the available literature. General

synthetic methods for similar aldehydes, such as the oxidation of the corresponding primary

alcohol (2,3-dimethylbut-3-en-1-ol), could potentially be adapted.

Chemical Relationships
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The chemical reactivity and stability of 2,3-Dimethylbut-3-enal are influenced by the position

of its carbon-carbon double bond relative to the aldehyde functional group. The following

diagram illustrates the relationship between 2,3-Dimethylbut-3-enal and its more stable,

conjugated isomer, 2,3-dimethylbut-2-enal.

Isomeric Relationship of 2,3-Dimethylbut-3-enal
2,3-Dimethylbut-3-enal
(Less Stable Isomer)

2,3-Dimethylbut-2-enal
(More Stable Isomer)

Isomerization
(Acid or Base Catalyzed)

Click to download full resolution via product page

Caption: Isomerization of 2,3-Dimethylbut-3-enal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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